Cas no 1416437-91-6 (5-chloroquinolin-3-amine)

5-chloroquinolin-3-amine structure
5-chloroquinolin-3-amine structure
Product Name:5-chloroquinolin-3-amine
CAS No:1416437-91-6
MF:C9H7ClN2
MW:178.618280649185
MDL:MFCD22690562
CID:1016221
PubChem ID:71742981
Update Time:2025-09-20

5-chloroquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-chloroquinolin-3-amine
    • AMY26286
    • MFCD22690562
    • SCHEMBL25839860
    • A885609
    • 1416437-91-6
    • CS-0337338
    • 3-Quinolinamine, 5-chloro-
    • SB68523
    • AS-41403
    • AKOS025396495
    • MDL: MFCD22690562
    • Inchi: 1S/C9H7ClN2/c10-8-2-1-3-9-7(8)4-6(11)5-12-9/h1-5H,11H2
    • InChI Key: MMLDFEWZQNFPBR-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2C1=CC(=CN=2)N

Computed Properties

  • Exact Mass: 178.0297759g/mol
  • Monoisotopic Mass: 178.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.9Ų

5-chloroquinolin-3-amine Pricemore >>

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